4-chloro-N-(naphthalen-1-yl)benzenesulfonamide
Overview
Description
4-chloro-N-(naphthalen-1-yl)benzenesulfonamide, also known as N-(1-naphthyl)-4-chlorobenzenesulfonamide or NCBS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Potent Antibacterial Agents : A study by Abbasi et al. (2015) synthesized derivatives of benzenesulfonamides, structurally similar to 4-chloro-N-(naphthalen-1-yl)benzenesulfonamide, and found them to be potent antibacterial agents with moderate to weak enzyme inhibitory properties (Abbasi et al., 2015).
Inhibitory Action Against Bacterial Efflux Pumps : Research by Oliveira-Tintino et al. (2020) on 1,8-naphthyridine sulfonamides, which are structurally related, showed inhibitory action against TetK and MrsA efflux pumps in multiresistant Staphylococcus aureus strains (Oliveira-Tintino et al., 2020).
Antimicrobial Activity : A study by El-Gaby et al. (2018) synthesized 4-hydroxy naphthalen-1-yl benzenesulfonamide derivatives and assessed their antimicrobial activity. The results indicated significant antimicrobial properties (El-Gaby et al., 2018).
Enhanced Activity of Endothelin Antagonists : Chan et al. (1996) found that halogen substitution, such as chlorination, in N-(isoxazolyl)sulfonamide endothelin antagonists, which include naphthalene and biphenylsulfonamide, significantly increased their binding affinity for ETA and ETB receptors (Chan et al., 1996).
Selective Detection of Ions in Aqueous Solution : Ravichandiran et al. (2020) developed a benzenesulfonamide derivative for the selective and sensitive detection of Sn2+ ions in an aqueous solution, demonstrating its application in bioimaging (Ravichandiran et al., 2020).
Fluorescence Sensing and Intracellular Imaging : Mondal et al. (2015) used a naphthalene-based sulfonamide Schiff base for fluorescence turn-on probe for selective detection of Al3+ ions, with potential applications in cell imaging (Mondal et al., 2015).
Inhibitory Effect on Bacterial Strains : Another study by Oliveira-Tintino et al. (2021) synthesized 1,8-naphthyridines sulfonamides to evaluate their inhibitory effect on bacterial strains with MepA efflux pumps (Oliveira-Tintino et al., 2021).
Anticancer Activity : Żołnowska et al. (2016) synthesized 4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamide derivatives and found them to have significant anticancer activity, especially against human cancer cell lines (Żołnowska et al., 2016).
Sulfonamide ETA-Selective Antagonists : Stein et al. (1995) discovered a class of benzenesulfonamide ligands as ETA receptor binding antagonists, highlighting their importance in medical chemistry (Stein et al., 1995).
Energy Transfer in Luminescent Lanthanide Complexes : Kim et al. (2006) investigated 4-naphthalen-1-yl-benzoic acid derivatives and their Eu(III)-cored complexes, demonstrating their application in understanding energy-transfer pathways in luminescent lanthanide complexes (Kim et al., 2006).
properties
IUPAC Name |
4-chloro-N-naphthalen-1-ylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNO2S/c17-13-8-10-14(11-9-13)21(19,20)18-16-7-3-5-12-4-1-2-6-15(12)16/h1-11,18H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUDIMOJJCXWWTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NS(=O)(=O)C3=CC=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70309693 | |
Record name | 4-chloro-N-(naphthalen-1-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70309693 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56799-95-2 | |
Record name | NSC213605 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=213605 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-chloro-N-(naphthalen-1-yl)benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70309693 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-CHLORO-N-(1-NAPHTHYL)BENZENESULFONAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.